Cas no 2137681-60-6 (8-Bromo-2-cyclopropylquinoline)

• Product Name: 8-Bromo-2-cyclopropylquinoline
• CAS No: 2137681-60-6
• MF: C₁₂H₁₀BrN
• MW: 248.118502140045
• CID: 5756591
• PubChem ID: 154269657
• Update Time: 2025-05-26

8-Bromo-2-cyclopropylquinoline Chemical and Physical Properties

Names and Identifiers

• 8-bromo-2-cyclopropylquinoline
• 2137681-60-6
• EN300-625079
• 8-Bromo-2-cyclopropylquinoline

• Inchi： 1S/C12H10BrN/c13-10-3-1-2-9-6-7-11(8-4-5-8)14-12(9)10/h1-3,6-8H,4-5H2
• InChI Key： HWIBSCJYWPSAFF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2C=CC(C3CC3)=NC=21

Computed Properties

• Exact Mass: 246.99966g/mol
• Monoisotopic Mass: 246.99966g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Additional information on 8-Bromo-2-cyclopropylquinoline

Professional Introduction to Compound with CAS No. 2137681-60-6 and Product Name: 8-Bromo-2-cyclopropylquinoline

8-Bromo-2-cyclopropylquinoline, identified by the CAS number 2137681-60-6, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This heterocyclic aromatic molecule has garnered considerable attention due to its structural uniqueness and potential biological activities. The presence of both bromine and cyclopropyl substituents on the quinoline backbone introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.

The quinoline core is a well-documented pharmacophore in medicinal chemistry, with numerous derivatives exhibiting antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. Among these derivatives, 8-Bromo-2-cyclopropylquinoline stands out due to its modified substitution pattern, which can influence its interaction with biological targets. The bromine atom at the 8-position enhances electrophilicity, while the cyclopropyl group introduces steric hindrance and potential lipophilicity, both of which are critical factors in drug design.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and pharmacokinetic profiles of such compounds with high precision. Studies indicate that 8-Bromo-2-cyclopropylquinoline may interact with various enzymes and receptors, particularly those involved in signal transduction pathways relevant to cancer and inflammatory diseases. The bromine substituent, for instance, can participate in halogen bonding interactions, a key mechanism in many drug-receptor complexes.

In the realm of oncology research, quinoline derivatives have shown promise as inhibitors of kinases and other enzymes overexpressed in tumor cells. The structural features of 8-Bromo-2-cyclopropylquinoline make it a candidate for developing novel antitumor agents. Preliminary in vitro studies suggest that this compound exhibits inhibitory activity against certain kinases, potentially disrupting pathways critical for cancer cell proliferation. Additionally, the cyclopropyl group may enhance cellular uptake by improving lipophilicity, a desirable trait for many small-molecule drugs.

The synthesis of 8-Bromo-2-cyclopropylquinoline involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization of appropriately substituted precursors followed by bromination and functional group modifications. Advances in green chemistry have also influenced these synthetic strategies, with efforts focused on minimizing waste and improving atom economy. Such sustainable approaches are increasingly important in pharmaceutical manufacturing to align with regulatory requirements and environmental concerns.

Beyond its potential therapeutic applications, 8-Bromo-2-cyclopropylquinoline has been explored as a building block for more complex molecules. Medicinal chemists often use such intermediates to generate libraries of compounds for high-throughput screening (HTS). The versatility of this scaffold allows for rapid modification at multiple positions, enabling the exploration of diverse chemical space efficiently.

The pharmacological evaluation of 8-Bromo-2-cyclopropylquinoline has been complemented by structural biology techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide insights into how the compound interacts with biological targets at an atomic level. For instance, NMR studies have helped elucidate the conformational dynamics of the quinoline ring upon binding to proteins, while crystallographic data reveal detailed interactions between key functional groups and receptor sites.

Regulatory considerations play a crucial role in the development of any pharmaceutical compound like 8-Bromo-2-cyclopropylquinoline. Ensuring compliance with guidelines set by agencies such as the U.S. Food and Drug Administration (FDA) or the European Medicines Agency (EMA) is essential for advancing from preclinical to clinical stages. This involves rigorous safety testing, including toxicity assessments in vitro and in vivo, as well as formulation development to optimize bioavailability.

The future directions for research on 8-Bromo-2-cyclopropylquinoline include exploring its role in treating neurodegenerative diseases. Quinoline derivatives have been implicated in modulating neurotransmitter systems, making them candidates for therapies targeting conditions like Alzheimer's disease or Parkinson's disease. Further investigation into its pharmacodynamics and potential side effects will be necessary before such applications can be realized.

Collaborative efforts between academic institutions and pharmaceutical companies are vital for translating findings on compounds like 8-Bromo-2-cyclopropylquinoline into tangible benefits for patients. Open innovation models foster knowledge sharing and accelerate drug development pipelines by leveraging diverse expertise across disciplines.